Cas no 1707566-71-9 ((2-{5-[Amino-(4-fluoro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-ethyl)-(3-methoxy-phenyl)-amine)

• Product Name: (2-{5-[Amino-(4-fluoro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-ethyl)-(3-methoxy-phenyl)-amine
• CAS No: 1707566-71-9
• MF: C₁₈H₂₀FN₅O
• MW: 341.382706642151
• CID: 5181432
• Update Time: 2025-07-01

(2-{5-[Amino-(4-fluoro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-ethyl)-(3-methoxy-phenyl)-amine Chemical and Physical Properties

Names and Identifiers

• (2-{5-[Amino-(4-fluoro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-ethyl)-(3-methoxy-phenyl)-amine

• Inchi： 1S/C18H20FN5O/c1-25-15-4-2-3-14(11-15)21-10-9-16-22-18(24-23-16)17(20)12-5-7-13(19)8-6-12/h2-8,11,17,21H,9-10,20H2,1H3,(H,22,23,24)
• InChI Key： KDKILADVTJHQBF-UHFFFAOYSA-N
• SMILES： N(CCC1=NC(C(N)C2=CC=C(F)C=C2)=NN1)C1=CC=CC(OC)=C1

Additional information on (2-{5-[Amino-(4-fluoro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-ethyl)-(3-methoxy-phenyl)-amine

Introduction to (2-{5-[Amino-(4-fluoro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-ethyl)-(3-methoxy-phenyl)-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1707566-71-9 and the product name (2-{5-[Amino-(4-fluoro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-ethyl)-(3-methoxy-phenyl)-amine represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent biological activities. The presence of a triazolyl moiety in the molecular structure of this compound is particularly noteworthy. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms within the triazolyl ring, combined with the adjacent amino and fluoro substituents, enhances the compound's interaction with biological targets.

The amine group at the 5-position of the triazole ring is another critical feature that contributes to the compound's biological activity. This amine group can form hydrogen bonds with various biomolecules, including proteins and nucleic acids. Such interactions are essential for modulating the activity of enzymes and receptors, which are key targets in drug development. Additionally, the presence of a fluoro substituent at the 4-position of the phenyl ring introduces additional electronic properties that can influence the compound's binding affinity and metabolic stability.

The methoxy group at the 3-position of another phenyl ring further enhances the compound's complexity and potential biological activity. Methoxy groups are commonly found in biologically active molecules and can play a crucial role in modulating pharmacokinetic properties such as solubility and metabolic clearance. The combination of these functional groups makes this compound a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of rational drug design in developing novel therapeutics. Computational modeling and high-throughput screening have become indispensable tools in identifying molecules with high binding affinity to biological targets. The structure of this compound has been extensively studied using computational methods to predict its interactions with potential targets such as kinases and transcription factors. These studies have provided valuable insights into the molecular mechanisms by which this compound exerts its biological effects.

In addition to its structural complexity, this compound has shown promising results in preclinical studies. In vitro assays have demonstrated that it can inhibit the activity of several enzymes implicated in cancer progression. The ability to modulate enzyme activity is crucial for developing drugs that can interfere with disease pathways. Furthermore, animal models have provided evidence that this compound can effectively reach target tissues and exert therapeutic effects.

The synthesis of this compound represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework. These techniques are essential for achieving regioselectivity and stereoselectivity, which are critical for obtaining biologically active molecules.

The potential applications of this compound extend beyond its use as a drug candidate. It has also shown promise as a tool compound for studying biological pathways and mechanisms. Researchers can use this compound to investigate how specific enzymes and receptors function in normal and disease states. Such studies can provide valuable insights into disease pathogenesis and help identify new therapeutic targets.

The development of novel pharmaceuticals is a complex process that requires extensive research and collaboration among scientists from various disciplines. This compound exemplifies how interdisciplinary approaches can lead to significant advancements in drug discovery. By combining expertise in organic chemistry, biochemistry, pharmacology, and computational biology, researchers can develop molecules with tailored properties for specific therapeutic applications.

In conclusion, (2-{5-[Amino-(4-fluoro-phenyl)-methyl]-2H-[1,2,4]triazol-3-yl}-ethyl)-(3-methoxy-phenyl)-amine (CAS no: 1707566-71-9) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation as a drug candidate or tool compound. As research continues to uncover new biological activities and mechanisms, compounds like this one will play an increasingly important role in developing novel therapeutics for various diseases.